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Compound of Interest

Compound Name:
1-(2-Amino-4,5-

dimethoxyphenyl)ethanone

Cat. No.: B1268869 Get Quote

Essential Safety and Handling Guide for 1-(2-
Amino-4,5-dimethoxyphenyl)ethanone
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 1-(2-Amino-4,5-
dimethoxyphenyl)ethanone (CAS Number: 4101-30-8). The following procedures are

designed to ensure a safe laboratory environment and proper management of this chemical.

Chemical and Physical Properties

Property Value

Molecular Formula C10H13NO3[1][2]

Molecular Weight 195.22 g/mol [1][2]

Physical Form Crystal - Powder[1]

Color Pale yellow to Yellow to Black[1]

Storage Temperature
Keep in dark place, inert atmosphere, room

temperature[1]
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Hazard Identification and Personal Protective
Equipment (PPE)
Health Hazards:

Causes skin irritation.

Causes serious eye irritation.

May cause respiratory irritation.

Personal Protective Equipment (PPE): Adherence to proper PPE protocols is mandatory to

minimize exposure and ensure personal safety.

Protection Type Specification

Eye/Face Protection

Wear tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH

(US).[3]

Skin Protection

Wear fire/flame resistant and impervious

clothing. Handle with chemical-impermeable

gloves that have been inspected prior to use.[3]

Respiratory Protection

If exposure limits are exceeded or irritation is

experienced, use a full-face respirator.[3] In

well-ventilated areas, respiratory protection may

not be required.

Click to download full resolution via product page

Standard Operating Procedure for Handling
This protocol outlines the step-by-step process for safely handling 1-(2-Amino-4,5-
dimethoxyphenyl)ethanone in a laboratory setting.
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1. Preparation:

Ensure the work area is clean and uncluttered.
Verify that a safety shower and eyewash station are accessible.
Confirm adequate ventilation, such as a chemical fume hood.[3]
Assemble all necessary equipment and reagents.

2. Donning PPE:

Put on a lab coat and ensure it is fully buttoned.
Wear chemical-impermeable gloves.[3]
Put on tightly fitting safety goggles.[3]
If there is a risk of inhaling dust or vapors, use a respirator.[3]

3. Handling the Chemical:

Avoid the formation of dust.[3]
Avoid breathing mist, gas, or vapors.[3]
Avoid contact with skin and eyes.[3]
Weigh and transfer the chemical within a fume hood or other ventilated enclosure.

4. Post-Handling:

Decontaminate all surfaces and equipment.
Properly label and store any remaining chemical.
Remove PPE in the reverse order it was put on, taking care to avoid self-contamination.
Wash hands thoroughly with soap and water.[3]
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1. Preparation
(Clean Area, Check Safety Equip.)

2. Don PPE
(Coat, Gloves, Goggles)

3. Chemical Handling
(In Fume Hood, Avoid Dust)

4. Post-Handling
(Decontaminate, Doff PPE, Wash Hands)
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Emergency Procedures
Immediate and appropriate action is critical in the event of an accidental release or exposure.

Spill Response:

Evacuate: Evacuate personnel to a safe area, keeping people away from and upwind of the

spill.[3]

Ventilate: Ensure the area is well-ventilated.[3]

Contain: Prevent further spillage or leakage if it is safe to do so. Do not let the chemical enter

drains.[3]
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Clean-up: Collect and arrange for disposal. Use spark-proof tools and explosion-proof

equipment.[3] Keep the chemical in suitable, closed containers for disposal.[3]

First Aid Measures:

Exposure Route First Aid Procedure

Inhalation

Move the victim into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and consult a doctor

immediately.[3]

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water. Consult

a doctor.[3]

Eye Contact
Rinse with pure water for at least 15 minutes.

Consult a doctor.[3]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[3]
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Spill Occurs

1. Evacuate Area

2. Ensure Ventilation

3. Contain Spill

4. Clean-up & Dispose
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Disposal Plan
Proper disposal of 1-(2-Amino-4,5-dimethoxyphenyl)ethanone and its containers is essential

to prevent environmental contamination and ensure regulatory compliance.

Chemical Waste: Dispose of the contents and container to an approved waste disposal plant.

[4] Follow all federal, state, and local regulations for chemical waste disposal.

Contaminated Materials: Any materials that have come into contact with the chemical,

including PPE and cleaning materials, should be treated as hazardous waste and disposed

of accordingly.

Environmental Precautions: Prevent the chemical from entering drains, sewers, or

watercourses.[3] Discharge into the environment must be avoided.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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